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Introduction
Particle counting and size analysis are critical in various scientific and industrial fields, including

pharmaceutical manufacturing, cleanroom monitoring, and materials science. The fundamental

principle behind many particle counters is the detection of light scattered by individual particles.

The choice of light source is paramount for the accuracy and sensitivity of these instruments.

Historically, the Helium-Neon (HeNe) laser has been a cornerstone in particle counting

technology due to its exceptional properties. This application note provides a detailed overview

of the principles, protocols, and considerations for using a HeNe laser as a light source in

particle counting analysis.

Principles of Operation
Optical particle counters operate on the principle of light scattering. When a particle passes

through a focused light beam, it scatters the light in a pattern that is dependent on the particle's

size, shape, and refractive index. A photodetector captures this scattered light and converts it
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into an electrical pulse. The intensity of this pulse is proportional to the size of the particle, and

the number of pulses corresponds to the number of particles.[1][2][3]

The theoretical framework for this phenomenon is described by the Mie scattering theory, which

provides a complete and accurate description of light scattering by spherical particles.[4] For

larger particles, the simpler Fraunhofer diffraction theory can be applied. The stable and

monochromatic nature of a HeNe laser is crucial for the accuracy of these measurements, as

the scattering pattern is wavelength-dependent.

The Role of the HeNe Laser
The HeNe gas laser, typically emitting a highly stable and coherent red light at a wavelength of

632.8 nm, offers several advantages that made it the light source of choice for early and high-

precision particle counters.[5][6]

High Monochromaticity and Stability: HeNe lasers produce a highly monochromatic and

stable wavelength, which is critical for consistent and repeatable scattering measurements.

[7] The scattering intensity is a function of the light's wavelength, and any fluctuation in the

wavelength can introduce errors in particle sizing.

Excellent Beam Quality: HeNe lasers are known for their excellent Gaussian beam profile

and low beam divergence.[7] This allows for a tightly focused and uniform illumination of the

sensing volume, ensuring that particles are consistently illuminated as they pass through.

High Coherence: The high coherence length of HeNe lasers is beneficial for creating a well-

defined interference pattern when light scatters off a particle, which is essential for accurate

size determination.[7]

Quantitative Data and Performance Metrics
While modern particle counters have largely transitioned to laser diodes due to their smaller

size and lower power consumption, understanding the performance of HeNe laser-based

systems provides a valuable benchmark.[1][8]
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Parameter
HeNe Laser-Based
Particle Counter

Laser Diode-Based
Particle Counter

Notes

Wavelength
632.8 nm (highly

stable)[5][7]

Typically 635-780 nm

(can have slight

variations)

HeNe offers superior

wavelength stability.

Sensitivity

High, capable of

detecting particles

down to the sub-

micron range.

Comparable or higher,

depending on the

diode's power and

wavelength.

Shorter wavelength

diodes can offer better

sensitivity for smaller

particles.

Signal-to-Noise Ratio

Generally high due to

stable output and low

intrinsic noise.

Can be affected by

mode hopping and

temperature-induced

fluctuations.

HeNe lasers provide a

very stable baseline,

leading to excellent

signal-to-noise.

Concentration Limit

Typically lower,

around 50,000

particles/ft³ for older

designs.[8]

Significantly higher,

often exceeding

500,000 particles/ft³.

[8]

Laser diodes enable

the design of

instruments for higher

concentration

environments.

Warm-up Time

Requires a warm-up

period to achieve

stable output.

Virtually

instantaneous

operation.[9]

This is a significant

operational advantage

of laser diodes.

Lifespan
Typically 10,000 -

20,000 hours.

Can exceed 100,000

hours, especially

when operated at

lower power.[7][10]

Laser diodes offer a

much longer

operational lifetime.

Power Consumption

Higher, requiring high-

voltage power

supplies.

Significantly lower,

can be battery-

operated.

This is a key factor in

the portability of

modern instruments.

Physical Size
Bulkier due to the gas

laser tube.[1]

Compact and

lightweight, enabling

handheld devices.[1]

The small footprint of

laser diodes has

revolutionized

instrument design.
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Experimental Protocols
The following protocols are generalized for a typical HeNe laser-based particle counter. Users

should always refer to the specific manufacturer's manual for their instrument.

Instrument Setup and Warm-up
Placement: Position the particle counter in a clean, low-particle environment to minimize

background counts.

Power On: Connect the instrument to a stable power source and turn it on.

Warm-up: Allow the HeNe laser to warm up for the manufacturer-specified time (typically 15-

30 minutes) to ensure a stable output power and wavelength.

Zero Count Test: Attach a zero-count filter to the inlet of the particle counter. Run a

measurement cycle. The particle count should be zero or within the manufacturer's specified

low limit, confirming the cleanliness of the internal pathways.[11]

Calibration
Calibration is crucial for ensuring the accuracy of particle size and count measurements. It

should be performed periodically according to the manufacturer's recommendations or relevant

industry standards (e.g., ISO 21501-4).[12][13]

Standard Selection: Use National Institute of Standards and Technology (NIST) traceable

polystyrene latex (PSL) spheres of known sizes that bracket the expected particle size range

of the sample.

Aerosol Generation: Generate a stable and controlled aerosol of the PSL standards using a

nebulizer or a similar aerosol generation system.

Measurement: Introduce the aerosolized PSL standards into the particle counter.

Data Analysis: Record the measured particle size distribution. The peak of the distribution

should correspond to the known size of the PSL standard.
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Adjustment: If there is a discrepancy, adjust the instrument's calibration settings according to

the manufacturer's instructions. This may involve adjusting the voltage thresholds for

different size channels.

Sample Preparation
Proper sample preparation is critical to obtain accurate and reproducible results. The goal is to

have a representative, well-dispersed, and appropriately diluted sample.

For Liquid Samples (e.g., in pharmaceutical development):

Dispersion: If analyzing a powder, it must be suspended in a suitable liquid diluent in

which it is insoluble. The diluent should be filtered to remove any background particulate

matter.

Surfactants: The use of surfactants may be necessary to prevent particle agglomeration.

Sonication: Use an ultrasonic bath or probe to break up any existing agglomerates and

ensure a uniform dispersion.

Dilution: The sample must be diluted to a concentration that is within the operating range

of the instrument to avoid coincidence errors (where multiple particles pass through the

laser beam simultaneously and are counted as a single, larger particle).

For Air Samples (e.g., cleanroom monitoring):

No specific sample preparation is required for the air itself. However, ensure that the

sampling probe is correctly positioned to obtain a representative sample of the

environment being monitored.

Sample Analysis
Set Parameters: On the instrument's control panel or software, set the desired measurement

parameters, such as sampling time, flow rate, and the number of measurement cycles.

Introduce Sample: For liquid samples, introduce the prepared suspension into the

instrument's fluidics system. For air samples, ensure the inlet is exposed to the environment

to be tested.
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Initiate Measurement: Start the measurement sequence. The instrument will draw the

sample through the sensing volume, and the HeNe laser will illuminate the particles.

Data Acquisition: The scattered light from the particles is detected by the photodetector, and

the resulting electrical pulses are sized and counted. The data is typically displayed in real-

time on the instrument's screen and can be saved for later analysis.

Data Analysis and Presentation
Data Interpretation: The output from the particle counter is typically a table of particle counts

for different size channels (bins). This can be presented as cumulative counts (total number

of particles greater than a certain size) or differential counts (number of particles within a

specific size range).

Graphical Representation: For a more intuitive understanding of the particle size distribution,

the data is often plotted as a histogram or a cumulative distribution curve.

Reporting: The final report should include the particle count data, the particle size distribution

graph, all relevant experimental parameters (e.g., sample ID, dilution factor, measurement

duration), and the instrument's calibration status.

Visualizations
Principle of Light Scattering in a Particle Counter
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Principle of Light Scattering
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Caption: The fundamental workflow of a HeNe laser-based particle counter.
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Experimental Workflow for Particle Counting Analysis

Experimental Workflow
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Caption: A step-by-step logical flow for particle counting experiments.
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Conclusion
The HeNe laser, with its exceptional stability and beam quality, has been instrumental in the

development of high-precision particle counting. While modern instrumentation has largely

adopted more compact and energy-efficient laser diodes, the principles and protocols

established with HeNe laser-based systems remain fundamental to the field. For applications

demanding the highest level of stability and for use as a reference standard, the HeNe laser

continues to be a relevant and valuable light source in particle counting analysis.

Understanding its characteristics and the associated experimental procedures is essential for

researchers and professionals working in fields where precise particle characterization is

critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Making sense of particle counters [cleanroomtechnology.com]

2. golighthouse.com [golighthouse.com]

3. gometrologie.com [gometrologie.com]

4. Airborne particle counting: Why data isn’t always accurate | RSSL [rssl.com]

5. amt.copernicus.org [amt.copernicus.org]

6. iplts.com [iplts.com]

7. rpmclasers.com [rpmclasers.com]

8. Solair 1100 LD particle counter uses a laser diode light source [cleanroomtechnology.com]

9. microtrac.com [microtrac.com]

10. in.hach.com [in.hach.com]

11. SOP for METONE Laser Particle Counter | Pharmaguideline [pharmaguideline.com]

12. Particle counter calibration [cleanroomtechnology.com]

13. Calibration of particle counters | LABOX [labox.eu]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15933781?utm_src=pdf-custom-synthesis#bc-rfq
https://cleanroomtechnology.com/making-sense-of-particle-counters-143725
https://www.golighthouse.com/en/wp-content/uploads/2022/10/Airborne_Particle_counters_and_how_they_work_DIGITAL.pdf
https://www.gometrologie.com/wp-content/uploads/Understanding_Particle_Counter_Technology_and_the_risks_of_data_integrity_of_particle_counts_FINAL.pdf
https://www.rssl.com/insights/life-science-pharmaceuticals/airborne-particle-counting-why-data-isn-t-always-accurate/
https://amt.copernicus.org/articles/5/1147/2012/amt-5-1147-2012.pdf
https://iplts.com/physics/He-Ne-laser.php
https://www.rpmclasers.com/blog/hene-lasers-vs-diode-lasers-hene-laser-pros-and-cons/
https://cleanroomtechnology.com/solair-1100-ld-particle-counter-uses-a-laser-diode-light-source-77118
https://www.microtrac.com/files/4332/lasers-and-detectors-used-in-particle-measurement.pdf
https://in.hach.com/asset-get.download.jsa?id=7639984483
https://www.pharmaguideline.com/2012/01/sop-for-metone-laser-particle-counter.html
https://cleanroomtechnology.com/particle-counter-calibration-52814
https://www.labox.eu/calibration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: HeNe Laser as a Light Source for
Particle Counting Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15933781/docs#application-note-hene-laser-as-a-
light-source-for-particle-counting-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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